1-Bromo-2-methyl-4-phenoxybenzene

• Molecular Formula: C13H11BrO
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 1-bromo-2-methyl-4-phenoxybenzene
• InChI: InChI=1S/C13H11BrO/c1-10-9-12(7-8-13(10)14)15-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: JUSIZHSBPCWCMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=CC=CC=C2)Br

Description

1-Bromo-2-methyl-4-phenoxybenzene is a useful research compound. Its molecular formula is C13H11BrO and its molecular weight is 263.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Bromo-2-methyl-4-phenoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-2-methyl-4-phenoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 3-phenoxytoluene (2.5 g, 0.0136 mol) and N-bromosuccinimide (2.54 g, 0.0142 mol) was stirred in acetonitrile (20 mL) for 2.5 hours under an atmosphere of nitrogen. The solvent was removed under reduced pressure. Carbon tetrachloride was added to the residue and the resulting solid was removed by filtration. The filtrate was concentrated to yield 4-bromo-3-methylphenyl phenyl ether as yellow oil (3.5 g, 0.0133 mol):

Synthesis routes and methods II

Procedure details

Into a 100 mL round bottom flask was added 4-bromo-3-methylphenol (0.90 g, 0.0048 mol), phenylboronic acid (2.4 g, 0.019 mol), cupric acetate (1.4 g, 0.0077 mol) and DCM (49.99 mL). TEA (4.0 mL, 0.029 mol) was then added followed by 4 A° molecular sieves and the reaction mixture was stirred at rt over night. Reaction mixture was then filtered through celite. The filtrate was concentrated in vacuo to give a residue which was purified by silica gel chromatography, eluting with 5% EtOAc in hexane. 1H NMR (400 MHz, CDCl3): δ=2.35 (s, 3H), 6.72 (dd, J=8.59, 3.03 Hz, 1H), 6.91 (d, J=2.78 Hz, 1H), 6.98-7.05 (m, 2H), 7.08-7.16 (m, 1H), 7.31-7.38 (m, 2H), 7.46 (d, J=8.59 Hz, 1H).

Synthesis routes and methods III

Procedure details